Cas no 332045-93-9 (2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine)

• Product Name: 2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine
• CAS No: 332045-93-9
• MF: C₂₄H₁₈Cl₂N₂OS
• MW: 453.383522510529
• CID: 6327407
• PubChem ID: 635084
• Update Time: 2025-07-10

2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine
• Oprea1_355873
• XTNDEPFJXYSTHN-UHFFFAOYSA-N
• SR-01000420145-1
• [3-amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl]-(4-chlorophenyl)methanone
• (3-amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(4-chlorophenyl)methanone
• F0291-0135
• 332045-93-9
• [3-Amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl](4-chlorophenyl)methanone
• 2-(4-CHLOROBENZOYL)-4-(4-CHLOROPHENYL)-5H,6H,7H,8H-THIENO[2,3-B]QUINOLIN-3-AMINE
• [3-Amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl](4-chlorophenyl)methanone #
• AKOS000526680
• SR-01000420145
• 3-Amino-2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline

• Inchi： 1S/C24H18Cl2N2OS/c25-15-9-5-13(6-10-15)19-17-3-1-2-4-18(17)28-24-20(19)21(27)23(30-24)22(29)14-7-11-16(26)12-8-14/h5-12H,1-4,27H2
• InChI Key： XTNDEPFJXYSTHN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C2C(=C(C(C3C=CC(=CC=3)Cl)=O)SC2=NC2CCCCC=21)N

Computed Properties

• Exact Mass: 452.0516898g/mol
• Monoisotopic Mass: 452.0516898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine

2-(4-Chlorobenzoyl)-4-(4-chlorophenyl)-5H,6H,7H,8H-thieno[2,3-b]quinolin-3-amine: A Comprehensive Overview

The compound 2-(4-Chlorobenzoyl)-4-(4-chlorophenyl)-5H,6H,7H,8H-thieno[2,3-b]quinolin-3-amine, identified by the CAS Registry Number 332045-93-9, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of thienoquinolines, which are known for their unique structural features and diverse biological activities. The presence of chlorine substituents on both the benzoyl and phenyl groups introduces additional complexity and reactivity to the molecule.

Recent studies have highlighted the importance of thienoquinoline derivatives in drug discovery and development. The thieno[2,3-b]quinoline core structure is particularly interesting due to its ability to interact with various biological targets. For instance, researchers have reported that this class of compounds exhibits potent anti-inflammatory and antioxidant properties. These findings suggest that 2-(4-Chlorobenzoyl)-4-(4-chlorophenyl)-5H,6H,7H,8H-thieno[2,3-b]quinolin-3-amine could be a promising candidate for developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically includes Friedel-Crafts acylation and subsequent cyclization reactions. The use of chlorine atoms as substituents not only enhances the stability of the molecule but also plays a crucial role in modulating its electronic properties. This makes it an ideal substrate for further functionalization and exploration in medicinal chemistry.

In terms of applications, this compound has shown potential in the field of materials science as well. Its aromaticity and conjugated system make it suitable for use in organic electronics. Recent advancements in the synthesis of heterocyclic compounds have opened new avenues for exploring their electronic properties. For example, studies have demonstrated that thienoquinoline derivatives can serve as efficient electron transport materials in organic light-emitting diodes (OLEDs). This highlights the versatility of 2-(4-Chlorobenzoyl)-4-(4-chlorophenyl)-5H,6H,7H,8H-thieno[2,3-b]quinolin-3-amine in both biological and electronic applications.

The pharmacological profile of this compound is another area that has garnered significant attention. Preclinical studies have indicated that it possesses moderate cytotoxicity against certain cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Furthermore, its selectivity towards specific cellular targets suggests that it could be optimized for use in targeted therapies.

From an environmental standpoint, understanding the fate and behavior of this compound is essential for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradability under various environmental conditions. Initial findings suggest that it undergoes slow degradation under aerobic conditions due to its stable aromatic structure. However, further studies are required to fully understand its environmental implications.

In conclusion, 2-(4-Chlorobenzoyl)-4-(4-chlorophenyl)-5H,6H,7H,8H-thieno[2,3-b]quinolin-3-amine represents a fascinating molecule with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future innovations in these fields.